An In-depth Technical Guide to 1-Hexanol-d13
An In-depth Technical Guide to 1-Hexanol-d13
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Hexanol-d13 is the deuterated form of 1-hexanol (B41254), a six-carbon straight-chain primary alcohol. In 1-Hexanol-d13, all thirteen hydrogen atoms on the hexyl chain have been replaced with deuterium (B1214612), a stable isotope of hydrogen. This isotopic substitution makes it a valuable tool in various scientific applications, particularly in analytical and metabolic studies where it can be used as a tracer or an internal standard. Its chemical and physical properties are very similar to that of 1-hexanol, but its increased mass allows for its distinction in mass spectrometry-based analyses. This guide provides a comprehensive overview of the technical details of 1-Hexanol-d13, including its properties, synthesis, applications, and relevant experimental protocols.
Chemical and Physical Properties
| Property | 1-Hexanol-d13 | 1-Hexanol |
| Chemical Formula | C₆D₁₃HO | C₆H₁₄O |
| Linear Formula | CD₃(CD₂)₅OH | CH₃(CH₂)₅OH |
| Molecular Weight | 115.25 g/mol | 102.17 g/mol |
| CAS Number | 204244-84-8 | 111-27-3 |
| Appearance | Colorless liquid | Colorless liquid |
| Boiling Point | 156.5 °C (lit.) | 157 °C |
| Melting Point | -52 °C (lit.) | -45 °C |
| Density | 0.918 g/mL at 25 °C | 0.82 g/cm³ at 20 °C |
| Refractive Index (n20/D) | 1.414 (lit.) | 1.4178 at 20 °C |
| Isotopic Purity | ≥98 atom % D | N/A |
| Assay | ≥99% (CP) | N/A |
| Solubility | Miscible with ethanol, ether | Slightly soluble in water; miscible with ethanol, ether |
Synthesis
The synthesis of 1-Hexanol-d13 involves the introduction of deuterium into the 1-hexanol molecule. While specific, detailed protocols for the commercial synthesis of 1-Hexanol-d13 are proprietary, a general approach for the deuteration of alcohols can be described. One common method involves the use of a catalyst in the presence of a deuterium source, such as deuterium oxide (D₂O).
A general laboratory-scale synthesis could involve the following conceptual steps:
A more specific method for the α- and β-deuteration of primary alcohols involves the use of a manganese or iron pincer complex as a catalyst with D₂O as the deuterium source. The reaction is typically carried out under an inert atmosphere at elevated temperatures.
Spectroscopic Data
Spectroscopic analysis is crucial for confirming the identity and purity of 1-Hexanol-d13. The mass spectrum will show a characteristic shift in the molecular ion peak compared to 1-hexanol, while NMR spectra will lack signals corresponding to the deuterated positions.
Mass Spectrometry: The electron ionization mass spectrum of 1-hexanol shows characteristic fragmentation. For 1-Hexanol-d13, the molecular ion peak would be expected at m/z 115, a shift of +13 mass units from the m/z 102 of 1-hexanol. The fragmentation pattern would also be shifted, reflecting the presence of deuterium atoms.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The ¹H NMR spectrum of 1-Hexanol-d13 would be significantly simplified compared to that of 1-hexanol. The signals corresponding to the hexyl chain protons would be absent. A broad singlet corresponding to the hydroxyl proton (-OH) would be visible, although this can exchange with deuterium if a protic solvent containing deuterium is used.
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¹³C NMR: The ¹³C NMR spectrum of 1-Hexanol-d13 would show signals for the six carbon atoms of the hexyl chain. The signals would be split into multiplets due to coupling with the attached deuterium atoms (C-D coupling), and the chemical shifts may be slightly different from those of 1-hexanol due to the isotopic effect.
Applications in Research and Development
The primary utility of 1-Hexanol-d13 stems from its isotopic labeling, making it an excellent internal standard and tracer in various analytical and metabolic studies.[1]
Internal Standard in Quantitative Analysis
In quantitative analysis using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), an internal standard is a known amount of a compound added to a sample to aid in the quantification of an analyte. 1-Hexanol-d13 is an ideal internal standard for the analysis of 1-hexanol and other similar volatile organic compounds for several reasons:
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Chemical Similarity: It has nearly identical chemical and physical properties to the analyte (1-hexanol), ensuring similar behavior during sample preparation, extraction, and chromatographic separation.
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Mass Distinction: It is easily distinguished from the non-deuterated analyte by mass spectrometry due to its higher mass.
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Co-elution: It typically co-elutes with the analyte, which simplifies data analysis and improves the accuracy of quantification by correcting for variations in injection volume and sample matrix effects.
Metabolic Tracer
Deuterium-labeled compounds are used as tracers in metabolic studies to follow the fate of a molecule in a biological system.[1] When 1-Hexanol-d13 is introduced into a biological system, its metabolic products will retain the deuterium label. This allows researchers to track the metabolic pathways of 1-hexanol and identify its metabolites using mass spectrometry.
The primary metabolic pathway for 1-hexanol in mammals occurs in the liver and involves oxidation to hexanoic acid, which then enters the β-oxidation pathway.
Experimental Protocols
Protocol for Use as an Internal Standard in GC-MS Analysis of Volatile Compounds
This protocol is a general guideline and should be optimized for the specific application and instrumentation.
1. Preparation of Stock and Working Solutions:
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Internal Standard Stock Solution (1000 mg/L): Accurately weigh 10 mg of 1-Hexanol-d13 into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., methanol (B129727) or hexane).
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Internal Standard Working Solution (10 mg/L): Dilute the stock solution 1:100 with the same solvent.
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Calibration Standards: Prepare a series of calibration standards containing known concentrations of the analyte (e.g., 1-hexanol) and a constant concentration of the internal standard (from the working solution).
2. Sample Preparation:
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To a known volume or weight of the sample, add a precise volume of the internal standard working solution.
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Perform any necessary extraction or derivatization steps.
3. GC-MS Conditions (Example):
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GC Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.
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Injector: Split/splitless, 250 °C, split ratio 50:1.
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Carrier Gas: Helium at 1.0 mL/min.
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Oven Program: 40 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min.
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MS Detector: Electron Ionization (EI) at 70 eV.
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Scan Range: m/z 30-200.
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Quantification Ions:
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1-Hexanol: e.g., m/z 56, 84
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1-Hexanol-d13: e.g., m/z (shifted fragments)
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4. Data Analysis:
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Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
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Determine the concentration of the analyte in the sample by calculating its peak area ratio to the internal standard and using the calibration curve.
Conclusion
1-Hexanol-d13 is a highly valuable, isotopically labeled compound that serves as a critical tool for researchers in analytical chemistry, drug development, and metabolic research. Its primary application as an internal standard provides a robust method for accurate quantification of volatile organic compounds. Furthermore, its use as a metabolic tracer enables the elucidation of complex biological pathways. This guide provides the foundational technical information required for the effective application of 1-Hexanol-d13 in a research setting.
